Cas no 345954-49-6 (1-(2-Amino-acetyl)-piperidine-4-carboxylic acidethyl ester hydrochloride)

• Product Name: 1-(2-Amino-acetyl)-piperidine-4-carboxylic acidethyl ester hydrochloride
• CAS No: 345954-49-6
• MF: C₁₀H₁₉ClN₂O₃
• MW: 250.722461938858
• MDL: MFCD07366738
• CID: 302625
• PubChem ID: 44890776
• Update Time: 2025-06-08

1-(2-Amino-acetyl)-piperidine-4-carboxylic acidethyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylicacid, 1-(2-aminoacetyl)-, ethyl ester, hydrochloride (1:1)
• 1-(2-Amino-acetyl)-piperidine-4-carboxylicacidethylesterhydrochloride
• ethyl 1-(2-aminoacetyl)piperidine-4-carboxylate,hydrochloride
• 1-(2-amino-acetyl)-piperidine-4-carboxylic acid ethyl ester hcl
• 1-(2-amino-acetyl)piperidine-4-carboxylic acid ethyl ester hydrochloride
• KB-146414
• MolPort-002-499-108
• ethyl 1-(2-aminoacetyl)piperidine-4-carboxylate hydrochloride
• ethyl 1-(2-aminoacetyl)piperidine-4-carboxylate;hydrochloride
• 1-(2-Amino-acetyl)-piperidine-4-carboxylic acid ethyl ester hydrochloride
• DTXSID70661324
• FT-0748154
• ethyl1-(2-aminoacetyl)piperidine-4-carboxylatehydrochloride
• 345954-49-6
• AKOS015996554
• MFCD07366738
• 1-(2-AMINO-ACETYL)-PIPERIDINE-4-CARBOXYLIC ACID ETHYL ESTER X HCL
• Ethyl 1-glycylpiperidine-4-carboxylate--hydrogen chloride (1/1)
• 1-(2-amino-acetyl)-piperidine-4-carboxylic acidethyl ester hydrochloride
• DB-017067
• 1-(2-Amino-acetyl)-piperidine-4-carboxylic acidethyl ester hydrochloride

• MDL： MFCD07366738
• Inchi： 1S/C10H18N2O3.ClH/c1-2-15-10(14)8-3-5-12(6-4-8)9(13)7-11;/h8H,2-7,11H2,1H3;1H
• InChI Key： JEXYZSDMNGNVKU-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1CCN(C(CN)=O)CC1)=O

Computed Properties

• Exact Mass: 250.10800
• Monoisotopic Mass: 250.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6A^2

Experimental Properties

• Boiling Point: 381.7°Cat760mmHg
• Flash Point: 184.6°C
• PSA: 72.63000
• LogP: 1.18700

Additional information on 1-(2-Amino-acetyl)-piperidine-4-carboxylic acidethyl ester hydrochloride

Introduction to 1-(2-Amino-acetyl)-piperidine-4-carboxylic acidethyl ester hydrochloride (CAS No: 345954-49-6)

1-(2-Amino-acetyl)-piperidine-4-carboxylic acidethyl ester hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 345954-49-6, belongs to a class of molecules known for their versatile applications in medicinal chemistry. The structural features of this compound, particularly its piperidine core and the presence of both amino and carboxyl functional groups, make it a valuable scaffold for designing novel therapeutic agents.

The piperidine moiety is a common pharmacophore in drug discovery due to its ability to mimic the binding properties of biological targets such as enzymes and receptors. In particular, the 4-carboxylic acidethyl ester derivative introduces additional reactivity, allowing for further functionalization through ester hydrolysis or amidation reactions. This flexibility makes 1-(2-amino-acetyl)-piperidine-4-carboxylic acidethyl ester hydrochloride a promising intermediate in the synthesis of more complex molecules.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a lead candidate for various therapeutic applications. Studies have demonstrated that derivatives of piperidine-based compounds exhibit inhibitory activity against several targets implicated in human diseases. For instance, modifications of the piperidine ring have been shown to enhance binding affinity and selectivity, which are critical factors in drug design.

The hydrochloride salt form of this compound ensures improved solubility and stability, making it more suitable for both in vitro and in vivo studies. This property is particularly important in pharmaceutical research, where drug candidates must meet stringent criteria for bioavailability and pharmacokinetic behavior. The hydrochloride salt also facilitates easier handling and storage, which is essential for maintaining the integrity of experimental samples.

In the context of current research, 1-(2-amino-acetyl)-piperidine-4-carboxylic acidethyl ester hydrochloride has been explored as a precursor in the development of novel antibiotics and anti-inflammatory agents. The amino-acetyl side chain provides a site for further chemical modification, enabling the creation of molecules with tailored biological activities. For example, recent studies have shown that incorporating this moiety into peptidomimetics can enhance their interactions with bacterial cell wall targets, leading to improved antimicrobial efficacy.

The compound's potential extends beyond antibiotic applications. Researchers have also investigated its role in designing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The piperidine core's ability to adopt multiple conformations allows it to interact effectively with ATP-binding pockets in kinases, making it an ideal scaffold for developing small-molecule inhibitors. Additionally, the carboxyl group can be used to form hydrogen bonds or ionic interactions with key residues in the target protein, further enhancing binding affinity.

From a synthetic chemistry perspective, 1-(2-amino-acetyl)-piperidine-4-carboxylic acidethyl ester hydrochloride offers a convenient starting point for constructing more complex structures. The presence of both an amino group and an ester function allows for diverse synthetic pathways, including nucleophilic substitution reactions, cyclization processes, and coupling reactions with other bioactive moieties. This versatility has made it a valuable building block in medicinal chemistry libraries.

Recent publications have highlighted the importance of optimizing reaction conditions when working with this compound. For instance, studies have shown that controlling pH levels and temperature can significantly influence the yield and purity of derivatives synthesized from 1-(2-amino-acetyl)-piperidine-4-carboxylic acidethyl ester hydrochloride. These findings underscore the need for rigorous optimization protocols to ensure reproducibility and scalability in pharmaceutical synthesis.

The compound's applicability also extends to material science and biotechnology. Researchers have explored its use as a crosslinking agent in polymer chemistry, where its ability to form stable bonds under mild conditions makes it suitable for creating advanced materials with specific properties. Additionally, its compatibility with biocatalytic systems has opened up new avenues for green chemistry approaches, reducing reliance on harsh reagents and solvents.

In conclusion,1-(2-amino-acetyl)-piperidine-4-carboxylic acidethyl ester hydrochloride (CAS No: 345954-49-6) is a multifaceted compound with significant potential across multiple domains of chemical research. Its structural features and functional groups make it an excellent candidate for drug discovery efforts aimed at treating various human diseases. As research continues to evolve, this compound is likely to play an increasingly important role in developing next-generation therapeutics.